Cas no 114874-28-1 (3-isothiocyanato-1-methyl-1H-pyrazole)

3-Isothiocyanato-1-methyl-1H-pyrazole is a heterocyclic compound featuring both pyrazole and isothiocyanate functional groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its reactive isothiocyanate moiety allows for selective conjugation with amines and thiols, facilitating applications in the development of pharmaceuticals, agrochemicals, and bioactive probes. The methyl-substituted pyrazole core enhances stability while maintaining reactivity, offering a balance between shelf life and functional utility. This compound is particularly valuable in the synthesis of thiourea derivatives and as a building block for heterocyclic scaffolds. Its well-defined reactivity profile and structural modularity make it a useful tool for researchers in drug discovery and material science.

3-isothiocyanato-1-methyl-1H-pyrazole structure

114874-28-1 structure

Product Name:3-isothiocyanato-1-methyl-1H-pyrazole

CAS No:114874-28-1

MF:C₅H₅N₃S

MW:139.178298711777

MDL:MFCD03945353

CID:130513

PubChem ID:3263056

Update Time:2025-06-08

3-isothiocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,3-isothiocyanato-1-methyl-
- 1H-Pyrazole,3-isothiocyanato-1-methyl-(9CI)
- 3-isothiocyanato-1-methyl-1H-pyrazole
- 114874-28-1
- EN300-229471
- FS-5736
- 3-isothiocyanato-1-methylpyrazole
- MFCD03945353
- SCHEMBL9371954
- SY326183
- AKOS000309858
- MDL： MFCD03945353
- Inchi： 1S/C5H5N3S/c1-8-3-2-5(7-8)6-4-9/h2-3H,1H3
- InChI Key： FAHDFYMNSZOLPZ-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CN(C)N=1

Computed Properties

Exact Mass: 139.02055
Monoisotopic Mass: 139.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.3Å²

Experimental Properties

PSA: 30.18

3-isothiocyanato-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB499206-100 mg	3-Isothiocyanato-1-methyl-1H-pyrazole	114874-28-1		100MG	€231.60	2022-03-24
abcr	AB499206-250 mg	3-Isothiocyanato-1-methyl-1H-pyrazole	114874-28-1		250MG	€275.80	2022-03-24
abcr	AB499206-500 mg	3-Isothiocyanato-1-methyl-1H-pyrazole	114874-28-1		500MG	€409.30	2022-03-24
abcr	AB499206-1 g	3-Isothiocyanato-1-methyl-1H-pyrazole	114874-28-1		1g	€486.60	2022-03-24
abcr	AB499206-5 g	3-Isothiocyanato-1-methyl-1H-pyrazole	114874-28-1		5g	€1,185.30	2022-03-24
eNovation Chemicals LLC	Y1252248-250mg	1H-Pyrazole,3-isothiocyanato-1-methyl-(9CI)	114874-28-1	98%	250mg	$215	2024-06-06
eNovation Chemicals LLC	Y1252248-1g	1H-Pyrazole,3-isothiocyanato-1-methyl-(9CI)	114874-28-1	98%	1g	$325	2024-06-06
eNovation Chemicals LLC	Y1252248-5g	1H-Pyrazole,3-isothiocyanato-1-methyl-(9CI)	114874-28-1	98%	5g	$795	2024-06-06
eNovation Chemicals LLC	Y1252248-25g	1H-Pyrazole,3-isothiocyanato-1-methyl-(9CI)	114874-28-1	98%	25g	$2970	2024-06-06
Fluorochem	025860-1g	3-Isothiocyanato-1-methyl-1H-pyrazole	114874-28-1	98.9%	1g	￡75.00	2022-03-01